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Introduction
Halocyamine B is a marine natural product isolated from the hemocytes of the solitary

ascidian, Halocynthia roretzi. It belongs to a class of tetrapeptide-like substances that have

garnered interest for their antimicrobial and cytotoxic activities. This technical guide

synthesizes the available spectroscopic data for Halocyamine B and outlines the general

experimental procedures for its isolation and characterization, based on the foundational study

by Azumi et al. (1990). While detailed, quantitative spectroscopic data from the primary

literature remains elusive in publicly accessible domains, this document provides the structural

framework and key known characteristics of Halocyamine B.

Chemical Structure
The structure of Halocyamine B was determined to be L-threonyl-L-6,7-dihydroxyphenylalanyl-

L-histidyl-6-bromo-8,9-didehydrotryptamine[1].

Spectroscopic Data
Detailed quantitative NMR and MS data for Halocyamine B are reported in the primary

literature; however, access to the full text of this foundational study is limited. The following

tables are structured to be populated with this data once it becomes available.
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Nuclear Magnetic Resonance (NMR) Data
Table 1: ¹H NMR Spectroscopic Data for Halocyamine B

Chemical Shift
(ppm)

Multiplicity
Coupling Constant
(Hz)

Assignment

Data not available

Table 2: ¹³C NMR Spectroscopic Data for Halocyamine B

Chemical Shift (ppm) Assignment

Data not available

Mass Spectrometry (MS) Data
Table 3: Mass Spectrometry Data for Halocyamine B

m/z Ion Type
Relative
Abundance (%)

Assignment

Data not available

Experimental Protocols
The isolation and structure elucidation of Halocyamine B involved a multi-step process as

described by Azumi et al. (1990). While specific parameters are not fully available, the general

workflow is outlined below.

Isolation of Halocyamine B
The isolation of Halocyamine B from the hemocytes of Halocynthia roretzi typically involves

the following conceptual steps:
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Extraction and Initial Separation

Purification

Hemocytes from Halocynthia roretzi

Extraction

Coarse HP-20 Chromatography

Fine HP-20 Chromatography

Preparative Reversed-Phase HPLC

Isolated Halocyamine B

Click to download full resolution via product page

Caption: General workflow for the isolation of Halocyamine B.

Structure Elucidation
The determination of the chemical structure of Halocyamine B relied on a combination of

spectroscopic and chemical methods.
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Structural Analysis

Isolated Halocyamine B

Spectral Analyses (NMR, MS) Degradation Studies

Elucidated Structure of Halocyamine B
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Caption: Methodological approach for the structure elucidation of Halocyamine B.

Biological Activity and Signaling Pathways
Halocyamine B has demonstrated both antimicrobial and cytotoxic activities. It is known to

inhibit the growth of several bacteria and yeasts. Additionally, it exhibits cytotoxic effects

against neuronal cells, neuroblastoma cells, and human hepatoma cells[1]. The precise

signaling pathways through which Halocyamine B exerts these effects have not been fully

elucidated in the available literature. Further research is required to understand the molecular

mechanisms underlying its biological activities.

Conclusion
Halocyamine B represents an intriguing marine-derived compound with significant biological

potential. While its fundamental structural and biological characteristics have been established,

a comprehensive understanding of its spectroscopic properties and mechanisms of action

awaits the availability of more detailed data. This guide provides a foundational summary for

researchers and professionals in drug development, highlighting the key features of

Halocyamine B and indicating the areas where further investigation is needed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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